Cas no 2227868-71-3 ((1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol
• CAS No: 2227868-71-3
• MF: C₈H₁₂BrNO₂
• MW: 234.090381622314
• CID: 5926101
• PubChem ID: 165976877
• Update Time: 2025-10-17

(1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol
• EN300-1910375
• 2227868-71-3

• Inchi： 1S/C8H12BrNO2/c1-5-4-7(9)12-8(5)6(11)2-3-10/h4,6,11H,2-3,10H2,1H3/t6-/m1/s1
• InChI Key： IPZKYBMUFZSZPG-ZCFIWIBFSA-N
• SMILES： BrC1=CC(C)=C([C@@H](CCN)O)O1

Computed Properties

• Exact Mass: 233.00514g/mol
• Monoisotopic Mass: 233.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol (CAS No. 2227868-71-3)

The compound (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol, identified by its CAS No. 2227868-71-3, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a brominated furan ring and an amino alcohol moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for chiral building blocks like (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol has surged, driven by the growing emphasis on asymmetric synthesis and stereoselective catalysis. This compound’s bromine substituent offers a reactive site for further functionalization, enabling the development of novel small-molecule therapeutics. Its furan core is also noteworthy, as furan derivatives are widely explored for their antimicrobial and anti-inflammatory properties.

The synthesis of CAS No. 2227868-71-3 typically involves stereocontrolled reduction of a ketone precursor or enzymatic resolution to achieve the desired (1R) configuration. This aligns with the pharmaceutical industry’s shift toward green chemistry and sustainable manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and stereochemical integrity.

From a commercial perspective, (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol is gaining traction in contract research organizations (CROs) and custom synthesis markets. Its versatility as a pharmacophore in medicinal chemistry has prompted collaborations between academia and industry to explore its utility in central nervous system (CNS) drug development. Additionally, its logP and hydrogen-bonding capacity make it a candidate for optimizing drug-like properties.

Emerging trends in AI-driven drug design have further highlighted the importance of compounds like CAS No. 2227868-71-3. Computational models often prioritize heterocyclic scaffolds for virtual screening, and this compound’s furan-amine hybrid structure fits the criteria for lead optimization. Questions frequently searched by users include: "How to synthesize (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol?", "Applications of brominated furans in drug discovery", and "Chiral amino alcohols as GPCR ligands".

In conclusion, (1R)-3-amino-1-(5-bromo-3-methylfuran-2-yl)propan-1-ol represents a promising chemical entity with multifaceted applications. Its CAS No. 2227868-71-3 serves as a key identifier for researchers navigating chemical databases and patent literature. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.